(3R,4As,10aR,11bS)-3-hydroxy-4,4,8,11b-tetramethyl-2,3,4a,5,6,10a,11,11a-octahydro-1H-naphtho[2,1-f][1]benzofuran-9-one

• IUPAC Name: (3R,4aS,10aR,11bS)-3-hydroxy-4,4,8,11b-tetramethyl-2,3,4a,5,6,10a,11,11a-octahydro-1H-naphtho[2,1-f][1]benzofuran-9-one
• InChI: InChI=1S/C20H28O3/c1-11-13-9-12-5-6-16-19(2,3)17(21)7-8-20(16,4)14(12)10-15(13)23-18(11)22/h9,14-17,21H,5-8,10H2,1-4H3/t14?,15-,16-,17-,20+/m1/s1
• InChI Key: KZIADLALQLRZIQ-YVQUPWMYSA-N
• Canonical SMILES: CC1=C2C=C3CCC4C(C(CCC4(C3CC2OC1=O)C)O)(C)C
• Isomeric SMILES: CC1=C2C=C3CC[C@H]4[C@](C3C[C@H]2OC1=O)(CC[C@H](C4(C)C)O)C
• Molecular Formula: C20H28O3
• Molecular Weight: 316.4 g/mol

Description

Benzofuran is a heterocyclic compound that consists of a fused benzene and furan ring. This structure is a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials.

Synthesis Analysis

Benzofuran compounds can be synthesized through various methods. One such method involves a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds.

Molecular Structure Analysis

The molecular structure of benzofuran compounds typically includes a benzene ring fused to a furan ring.

Chemical Reactions Analysis

Benzofuran compounds can undergo various chemical reactions. For example, a complex benzofuran derivative can be constructed by a unique free radical cyclization cascade.

Mechanism of Action

While the specific mechanism of action for your compound is not available, benzofuran compounds have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities.

Safety and Hazards

The safety and hazards associated with benzofuran compounds can vary widely depending on their specific structure and the context in which they are used.

Future Directions

Benzofuran compounds have attracted the attention of chemical and pharmaceutical researchers worldwide due to their biological activities and potential applications as drugs. Future research will likely continue to explore the synthesis, properties, and applications of these compounds.